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Compound of Interest

Compound Name: 1-Aminonaphthalene-2-acetonitrile

Cat. No.: B11909057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 1-aminonaphthalene-2-acetonitrile and its

foundational isomers, 1-aminonaphthalene and 2-aminonaphthalene. Due to a lack of

extensive experimental data for 1-aminonaphthalene-2-acetonitrile, this document focuses

on a detailed, data-supported comparison of the well-characterized 1- and 2-aminonaphthalene

isomers. A theoretical profile for 1-aminonaphthalene-2-acetonitrile is presented,

extrapolating its potential properties based on the known effects of its constituent functional

groups.

1-Aminonaphthalene vs. 2-Aminonaphthalene: A
Data-Driven Comparison
1-Aminonaphthalene and 2-aminonaphthalene are isomeric aromatic amines derived from

naphthalene. While structurally similar, their differing amino group positions result in distinct

physical, chemical, and biological properties.

Physicochemical Properties
The position of the amino group significantly influences the melting point, boiling point, and

solubility of these isomers.
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Property 1-Aminonaphthalene 2-Aminonaphthalene

CAS Number 134-32-7[1] 91-59-8

Molecular Formula C₁₀H₉N[1] C₁₀H₉N[2]

Molar Mass 143.19 g/mol [1] 143.19 g/mol [2]

Appearance
Colorless crystals, turning

reddish-purple in air[1]

Colorless solid, turning reddish

in air[2]

Melting Point 47-50 °C[1] 111-113 °C[3]

Boiling Point 301 °C[1] 306 °C[3]

Water Solubility 0.002% (20°C)[1] Miscible in hot water[3]

Odor Disagreeable, ammonia-like[1] Odorless[3]

Biological Activity and Toxicity
A critical differentiator between these isomers is their toxicity profile, with 2-aminonaphthalene

being a known human carcinogen.
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Aspect 1-Aminonaphthalene 2-Aminonaphthalene

Carcinogenicity

Can cause bladder cancer

(transitional cell carcinoma).

Listed as one of the 13

carcinogens covered by the

OSHA General Industry

Standards.[1][4]

Known human carcinogen

since 1980, linked to bladder

cancer.[5] Metabolites can

form DNA adducts, leading to

genetic damage.[5]

Mechanism of Toxicity

Activated in the liver and

deactivated by glucuronic acid

conjugation. In the bladder, it is

reactivated by glucuronidase,

leading to bladder cancer.[2]

Applications
Precursor to a variety of azo

dyes.[1]

Formerly used to make azo

dyes and as a rubber

antioxidant, but its use is now

largely restricted to research

due to its carcinogenicity.[2][5]

1-Aminonaphthalene-2-acetonitrile: A Theoretical
Profile
As of late 2025, comprehensive experimental data on 1-aminonaphthalene-2-acetonitrile is

not readily available in the public domain. However, we can postulate its properties based on

its structure: a 1-aminonaphthalene core with an acetonitrile group at the 2-position.

The introduction of the acetonitrile (-CH₂CN) group is expected to alter the physicochemical

and biological properties of the 1-aminonaphthalene parent molecule in several ways:

Polarity and Solubility: The nitrile group is polar and can participate in hydrogen bonding,

which may increase the molecule's solubility in polar solvents compared to 1-

aminonaphthalene.

Chemical Reactivity: The methylene group adjacent to the nitrile is acidic and can be a site

for various chemical reactions, offering a handle for further functionalization.
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Biological Activity: The biological activity of 1-aminonaphthalene-2-acetonitrile is unknown.

The presence of the aminonaphthalene core suggests a potential for biological activity, while

the acetonitrile group could modulate this activity. For instance, related compounds like 2-

naphthylacetonitrile have been investigated as c-Myc protein inhibitors with potential

applications in treating various diseases.[6] It is crucial to note that any potential biological

activity would need to be thoroughly investigated, along with a comprehensive toxicological

assessment.

Comparative Structural Diagrams
The following diagrams illustrate the structural differences between the discussed

aminonaphthalene isomers.

Aminonaphthalene Isomers

Theoretical Structure-CH2CN addition at C2

Click to download full resolution via product page

Caption: Structural comparison of aminonaphthalene isomers.

Experimental Protocols
For researchers interested in characterizing and comparing these compounds, the following

experimental workflows are suggested.

Workflow for Comparative Cytotoxicity Assay
This diagram outlines a potential workflow for comparing the cytotoxic effects of

aminonaphthalene isomers on a cancer cell line.
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Start

Culture Bladder Cancer
Cell Line (e.g., T24)

Seed Cells in 96-well Plates

Prepare Stock Solutions of:
- 1-Aminonaphthalene
- 2-Aminonaphthalene

- 1-Aminonaphthalene-2-acetonitrile

Treat Cells with Serial Dilutions
of Each Compound

Incubate for 24, 48, 72 hours

Perform MTT or similar
Viability Assay

Measure Absorbance and
Calculate IC50 Values

Compare Cytotoxicity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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